S-Quinolin-2-yl quinoline-8-sulfonothioate

• CAS No.: 112519-56-9
• Molecular Formula: C18H12N2O2S2
• Molecular Weight: 352.4 g/mol
• IUPAC Name: 2-quinolin-8-ylsulfonylsulfanylquinoline
• InChI: InChI=1S/C18H12N2O2S2/c21-24(22,16-9-3-6-14-7-4-12-19-18(14)16)23-17-11-10-13-5-1-2-8-15(13)20-17/h1-12H
• InChI Key: LOCMHMDJBPRHNT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=N2)SS(=O)(=O)C3=CC=CC4=C3N=CC=C4

Description

S-Quinolin-2-yl quinoline-8-sulfonothioate: is a chemical compound with the molecular formula C18H12N2O2S2 and a molecular weight of 352.43 g/mol . This compound is part of the quinoline family, which is known for its diverse applications in medicinal and industrial chemistry .

Preparation Methods

The synthesis of S-Quinolin-2-yl quinoline-8-sulfonothioate involves several steps. One common method includes the reaction of quinoline derivatives with sulfonothioic acid esters under specific conditions. The reaction typically requires a catalyst and is conducted at elevated temperatures to ensure the formation of the desired product . Industrial production methods often utilize transition metal-catalyzed reactions, metal-free ionic liquid-mediated reactions, and green reaction protocols to enhance yield and reduce environmental impact .

Chemical Reactions Analysis

S-Quinolin-2-yl quinoline-8-sulfonothioate undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinoline sulfonic acids, while reduction may produce quinoline thiols .

Scientific Research Applications

S-Quinolin-2-yl quinoline-8-sulfonothioate has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an antimicrobial and antiviral agent.

Medicine: Explored for its potential therapeutic effects, including anticancer and anti-inflammatory properties.

Industry: Utilized in the development of new materials and as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of S-Quinolin-2-yl quinoline-8-sulfonothioate involves its interaction with specific molecular targets and pathways. It is known to inhibit certain enzymes and disrupt cellular processes, leading to its antimicrobial and anticancer effects. The exact molecular targets and pathways involved are still under investigation, but it is believed to interact with DNA and proteins within the cell .

Comparison with Similar Compounds

S-Quinolin-2-yl quinoline-8-sulfonothioate can be compared with other quinoline derivatives, such as:

8-Hydroxyquinoline: Known for its antimicrobial properties.

Quinoline-2-carboxylic acid: Used in the synthesis of pharmaceuticals.

Quinoline-4-carboxylic acid: Investigated for its anticancer properties.

The uniqueness of this compound lies in its specific sulfonothioate group, which imparts distinct chemical and biological properties compared to other quinoline derivatives .